Cas no 4360-12-7 (Ajmaline)

Ajmaline structure

Product Name:Ajmaline

CAS No:4360-12-7

MF:C₂₀H₂₆N₂O₂

MW:326.432645320892

MDL:MFCD00135652

CID:85003

PubChem ID:6100671

Update Time:2025-04-18

Ajmaline Chemical and Physical Properties

Names and Identifiers

- ajmaline
- AJMALINE(RG) PrintBack
- (+)-Ajmaline
- Ajmalin
- Aritmina
- Cardiorythmine
- Cartagine
- Ignazin
- Ritmos
- Rytmalin
- Siddiqui
- Tajmalin
- Takycor
- (17R,21alpha)-Ajmalan-17,21-diol
- Gilurytmal
- Merabitol
- NSC 15627
- Raugalline
- Rauwolfin
- Rauwolfine
- Rhytmaton
- Tachmalin
- 1PON08459R
- Takhmalin
- Ajmaline [JAN]
- EINECS 224-439-4
- (15alpha,17R,21alpha)-Ajmalan-17,21-diol
- Ajmalan-17,21-diol, (17R,21alpha)-, compound with methanol (1:1)
- AJMALINE [WHO-DD]
- UNII-1PON08459R
- 4360-12-7
- NSC 628054
- Ajmalan-17,21-diol
- AJMALINE [MART.]
- (17R,21-alpha)-Ajmalan-17,21-diol
- AJMALINE [MI]
- A857897
- Ajmalan-17,21-diol, (17R,21-alpha)-
- (17r,21r)-ajmalan-17,21-diol
- Ajmalan-17,21-diol, (17R,21a)-
- NSC-15627
- AI3-62668
- SCHEMBL18950
- 4-FORMYLPHENYL4-FORMYLBENZOATE
- DB01426
- DTXSID6045537
- HY-B1167
- EN300-26869018
- DTXCID4025537
- NS00010343
- Q385858
- CHEBI:28462
- Tox21_110728
- CAS-4360-12-7
- CHEMBL2357792
- (5aR,6S,8S,10S,11S,11aS,12aR,13R)-5-methyl-5a,6,8,9,10,11,11a,12-octahydro-5H-6,10:11,12a-dimethanoindolo[3,2-b]quinolizine-8,13-diol
- AKOS037515833
- ajmalan-17alpha,21alpha-diol
- Ajmaline (JP17)
- NCGC00016987-01
- CS-4769
- (1R,9R,10S,12R,13S,14R,16S,18R)-13-ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.0^{1,9}.0^{2,7}.0^{10,15}.0^{12,17}]nonadeca-2(7),3,5-triene-14,18-diol
- Ajimalin (TN)
- (1R,9R,10S,12R,13S,14R,16S,18R)-13-ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.0^{1,9}.0^{2,7}.0^{10,15}.0^{12,17}]nonadeca-2,4,6-triene-14,18-diol
- D00199
- CID 24884008
- NCGC00179061-05
- 860214-04-6
- FT-0621942
- NSC15627
- SCHEMBL23295973
- MLS002638439
- DTXSID10859864
- FT-0651248
- CJDRUOGAGYHKKD-UHFFFAOYSA-N
- Ajmalan-17, (17R,21.alpha.)-
- HMS3373D08
- WLN: T5 F6 E56 B6 B6/CR/NS A 5BBCEO S EX LN ONT&TTTTJ DQ L1 PQ Q2
- NS00120701
- Ajmalan-17,21-diol, (17R,21.alpha.)-
- 6989-79-3
- 5H-6,10:11,12a-Dimethanoindolo[3,2-b]quinolizine, ajmalan-17,21-diol deriv.
- SMR001547919
- (1R,9R,10S,12R,13S,14R,16S,17S,18R)-13-ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol
- CJDRUOGAGYHKKD-RQBLFBSQSA-N
- Ajmaline
- MDL： MFCD00135652
- Inchi： 1S/C20H26N2O2/c1-3-10-11-8-14-17-20(12-6-4-5-7-13(12)21(17)2)9-15(16(11)18(20)23)22(14)19(10)24/h4-7,10-11,14-19,23-24H,3,8-9H2,1-2H3/t10-,11-,14-,15-,16-,17-,18+,19+,20+/m0/s1
- InChI Key： CJDRUOGAGYHKKD-RQBLFBSQSA-N
- SMILES： O[C@@H]1[C@H]2[C@@H]3[C@H](CC)[C@H](N4[C@@H](C3)[C@H]3[C@]1(C1C=CC=CC=1N3C)C[C@H]42)O

Computed Properties

Exact Mass: 326.19900
Monoisotopic Mass: 326.199428076 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 1
Complexity: 570
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
Molecular Weight: 326.4
XLogP3: 1.8
Topological Polar Surface Area: 46.9

Experimental Properties

Color/Form: Powder
Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 206 ºC
Boiling Point: 464.47°C (rough estimate)
Flash Point: 285.155°C
Refractive Index: 1.6800 (estimate)
Solubility: Slightly soluble (1.5 g/l) (25 º C),
PSA: 46.94000
LogP: 1.55740
Merck: 13,194
Specific Rotation: D18 +131° (c = 0.4 in chloroform); D20 +144° (c = 0.8 in chloroform)
Solubility: Soluble in methanol, ethanol, ether and chloroform, slightly soluble in water.

Ajmaline Security Information

Hazardous Material transportation number：UN 1544
Hazard Category Code： 25-20/21/22
Safety Instruction： S13; S45; S36
RTECS：AX8050000
Hazardous Material Identification：
HazardClass：6.1(b)
PackingGroup：III
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R25; R20/21/22
Packing Group：III
Safety Term：6.1(b)

Ajmaline Pricemore >>

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